Tert-butyl 1-oxaspiro[2.5]octan-6-ylcarbamate

• IUPAC Name: tert-butyl N-(1-oxaspiro[2.5]octan-6-yl)carbamate
• InChI: InChI=1S/C12H21NO3/c1-11(2,3)16-10(14)13-9-4-6-12(7-5-9)8-15-12/h9H,4-8H2,1-3H3,(H,13,14)
• InChI Key: FSVLLSRKSDMUDC-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NC1CCC2(CC1)CO2
• Molecular Formula: C12H21NO3
• Molecular Weight: 227.30 g/mol
• CAS No.: 959704-59-7

Description

Tert-butyl 1-oxaspiro[2.5]octan-6-ylcarbamate is a chemical compound that belongs to the spirocyclic ether class. It is a colorless liquid that has been used in scientific experiments for its various properties. The IUPAC name for this compound is tert-butyl (6-oxospiro [2.5]octan-1-yl)carbamate.

Molecular Structure Analysis

The molecular formula of this compound is C12H21NO3. The InChI code for this compound is 1S/C13H21NO3/c1-12(2,3)17-11(16)14-10-8-13(10)6-4-9(15)5-7-13/h10H,4-8H2,1-3H3,(H,14,16).

Physical and Chemical Properties Analysis

This compound is a white to light yellow powder or crystalline substance. Its melting point ranges from 55°C to 59°C.

Scientific Research Applications

Environmental Contamination and Remediation

• Environmental Occurrence and Fate of Synthetic Phenolic Antioxidants : Synthetic phenolic antioxidants, including compounds with tert-butyl groups, have been studied for their environmental occurrence, human exposure, and toxicity. These compounds are used in various products to retard oxidative reactions. Studies suggest the need for future research on novel SPAs with low toxicity and environmental impact (Liu & Mabury, 2020).

• Biodegradation of Oxygenated Fuel Additives : Research on the microbial degradation of MTBE and TBA highlights their fate in soil and groundwater. Despite the biodegradability of these compounds under various conditions, their slow degradation rates pose challenges for remediation efforts at contaminated sites (Schmidt et al., 2004).

Oxygenated Fuels and Performance Enhancement

• Performance and Emissions of ICE Powered by Oxygenated Fuels : The review on the impact of compression ratio on internal combustion engines (ICE) powered by oxygenated fuels, including MTBE, discusses how these fuels can improve engine performance and reduce emissions. Oxygenated fuels offer clean combustion due to their oxygen content and properties like higher octane ratings (Awad et al., 2018).

Analytical and Environmental Chemistry

• Analytical Methods for Antioxidant Activity : The review of analytical methods used in determining antioxidant activity, including those related to tert-butyl compounds, provides a critical presentation of various tests and their applicability in fields like food engineering and pharmacy (Munteanu & Apetrei, 2021).

• Environmental Behavior and Fate of MTBE : A comprehensive review of the environmental behavior and fate of MTBE, an oxygenated fuel additive similar to tert-butyl 1-oxaspiro[2.5]octan-6-ylcarbamate, discusses its high solubility in water and low natural biodegradation potential, highlighting the importance of understanding such compounds' environmental impacts (Squillace et al., 1997).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, wearing protective gloves/protective clothing/eye protection/face protection, and more.